Cas no 2580255-07-6 (5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 2580255-07-6
• MF: C₁₇H₁₄F₃NO₅
• MW: 369.291975498199
• CID: 5663006
• PubChem ID: 165893988
• Update Time: 2025-06-26

5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729170
• 5-{[(benzyloxy)carbonyl]amino}-2-(2,2,2-trifluoroethoxy)benzoic acid
• 2580255-07-6
• 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid

• Inchi： 1S/C17H14F3NO5/c18-17(19,20)10-26-14-7-6-12(8-13(14)15(22)23)21-16(24)25-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,21,24)(H,22,23)
• InChI Key： ABDXIHGBTRESMA-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 369.08240703g/mol
• Monoisotopic Mass: 369.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid

5-{(Benzyloxy)Carbonylamino}-2-(2,2,2-Trifluoroethoxy)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2580255-07-6, commonly referred to as 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzoic acid backbone with specific substituents that confer it distinct chemical and biological properties. The benzyloxy carbonylamino group attached at the 5-position and the trifluoroethoxy group at the 2-position play pivotal roles in determining its reactivity, stability, and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems and optimized reaction conditions. The synthesis process typically involves the strategic introduction of the benzyloxy carbonylamino group via a coupling reaction, followed by the installation of the trifluoroethoxy substituent through a nucleophilic substitution or similar mechanism. These steps are carefully designed to ensure high yields and purity of the final product, which is essential for its application in research and development.

One of the most promising applications of 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid lies in its potential as a building block for drug discovery. The presence of the trifluoroethoxy group introduces electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of derivatives. Similarly, the benzyloxy carbonylamino group provides a versatile platform for further functionalization, enabling the creation of bioactive molecules with tailored activities. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in various disease pathways, making it a valuable candidate for therapeutic development.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science due to its unique electronic properties. The combination of electron-withdrawing groups and aromatic systems in its structure makes it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic materials, where its ability to modulate electronic transitions could lead to improved device performance.

The environmental impact of 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid has also been a subject of recent investigations. Studies have shown that while the compound exhibits high stability under standard conditions, it undergoes efficient biodegradation under specific environmental conditions. This suggests that it could be safely integrated into eco-friendly chemical processes without posing significant risks to ecosystems.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are exploring novel synthetic pathways to enhance its scalability and cost-effectiveness for industrial production. Furthermore, efforts are being made to investigate its interactions with biological systems at a molecular level to unlock new therapeutic potentials.

In conclusion, 5-{(benzyloxy)carbonylamino}-2-(2,2,2-trifluoroethoxy)benzoic acid represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in pharmacology, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in these fields.